Cas no 2034342-62-4 (benzyl N-[({[2-(furan-2-yl)pyridin-4-yl]methyl}carbamoyl)methyl]carbamate)

• Product Name: benzyl N-[({[2-(furan-2-yl)pyridin-4-yl]methyl}carbamoyl)methyl]carbamate
• CAS No: 2034342-62-4
• MF: C₂₀H₁₉N₃O₄
• MW: 365.3826
• CID: 5350264
• Update Time: 2025-07-23

benzyl N-[({[2-(furan-2-yl)pyridin-4-yl]methyl}carbamoyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• ZQQKDJGFFRROHK-UHFFFAOYSA-N
• benzyl (2-(((2-(furan-2-yl)pyridin-4-yl)methyl)amino)-2-oxoethyl)carbamate
• benzyl N-[2-[[2-(furan-2-yl)pyridin-4-yl]methylamino]-2-oxoethyl]carbamate
• benzyl N-[({[2-(furan-2-yl)pyridin-4-yl]methyl}carbamoyl)methyl]carbamate

• Inchi： 1S/C20H19N3O4/c24-19(13-23-20(25)27-14-15-5-2-1-3-6-15)22-12-16-8-9-21-17(11-16)18-7-4-10-26-18/h1-11H,12-14H2,(H,22,24)(H,23,25)
• InChI Key： ZQQKDJGFFRROHK-UHFFFAOYSA-N
• SMILES： O1C([H])=C([H])C([H])=C1C1C([H])=C(C([H])=C([H])N=1)C([H])([H])N([H])C(C([H])([H])N([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 482
• XLogP3: 2
• Topological Polar Surface Area: 93.5

Additional information on benzyl N-[({[2-(furan-2-yl)pyridin-4-yl]methyl}carbamoyl)methyl]carbamate

Comprehensive Overview of Benzyl N-[({[2-(furan-2-yl)pyridin-4-yl]methyl}carbamoyl)methyl]carbamate (CAS No. 2034342-62-4)

Benzyl N-[({[2-(furan-2-yl)pyridin-4-yl]methyl}carbamoyl)methyl]carbamate (CAS No. 2034342-62-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of furan and pyridine rings, linked through a carbamoyl methylene bridge, which contributes to its potential applications in drug discovery and medicinal chemistry. The presence of these heterocyclic moieties makes it a promising candidate for targeting specific biological pathways, particularly in the development of enzyme inhibitors or receptor modulators.

In recent years, the demand for novel heterocyclic compounds like benzyl N-[({[2-(furan-2-yl)pyridin-4-yl]methyl}carbamoyl)methyl]carbamate has surged due to their versatility in drug design. Researchers are particularly interested in its potential role in addressing neurodegenerative diseases and inflammatory disorders, which are among the most searched health topics globally. The compound's ability to interact with key biological targets, such as kinases or G-protein-coupled receptors (GPCRs), aligns with current trends in precision medicine and personalized therapeutics.

The synthesis of benzyl N-[({[2-(furan-2-yl)pyridin-4-yl]methyl}carbamoyl)methyl]carbamate involves multi-step organic reactions, including amide coupling and carbamate formation. These processes are critical for achieving high purity and yield, which are essential for pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its structural integrity and suitability for further research.

From a commercial perspective, CAS No. 2034342-62-4 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its niche application spectrum makes it a high-value intermediate in the synthesis of more complex drug candidates. Companies focusing on small molecule therapeutics and bioconjugation technologies are among the key end-users of this compound.

Environmental and safety considerations for benzyl N-[({[2-(furan-2-yl)pyridin-4-yl]methyl}carbamoyl)methyl]carbamate are in line with standard laboratory practices for handling organic compounds. While it is not classified as hazardous under current regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for specific handling guidelines.

The future outlook for benzyl N-[({[2-(furan-2-yl)pyridin-4-yl]methyl}carbamoyl)methyl]carbamate is closely tied to advancements in drug discovery and chemical biology. As the scientific community continues to explore its pharmacological properties, this compound may emerge as a key building block for next-generation therapeutics. Its relevance to trending research areas, such as AI-driven drug design and targeted therapy, further underscores its potential impact on modern medicine.

In summary, benzyl N-[({[2-(furan-2-yl)pyridin-4-yl]methyl}carbamoyl)methyl]carbamate (CAS No. 2034342-62-4) represents a fascinating example of how heterocyclic chemistry can drive innovation in life sciences. Its structural complexity and functional diversity make it a valuable tool for researchers aiming to address unmet medical needs through cutting-edge scientific approaches.